4-Cyclopropoxy-5-iodonicotinic acid

• Molecular Formula: C9H8INO3
• Molecular Weight: 305.07 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-iodopyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8INO3/c10-7-4-11-3-6(9(12)13)8(7)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: AZIPWIPFAIXPLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C(=O)O)I

Description

4-Cyclopropoxy-5-iodonicotinic acid is a substituted nicotinic acid derivative characterized by a cyclopropoxy group at the 4-position and an iodine atom at the 5-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki-Miyaura coupling reaction, which involves the use of boronic acids and palladium catalysts . The reaction conditions often include mild temperatures and the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-5-iodonicotinic acid may involve large-scale Suzuki-Miyaura coupling reactions, optimized for higher yields and purity. The process may include steps such as purification through crystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-5-iodonicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the iodine atom to a less oxidized state.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium azide or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

4-Cyclopropoxy-5-iodonicotinic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-iodonicotinic acid involves its interaction with specific molecular targets. The cyclopropoxy group and iodine atom can influence the compound’s binding affinity to enzymes or receptors, modulating their activity. The exact pathways involved depend on the specific biological context and target molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 4-cyclopropoxy-5-iodonicotinic acid, we compare its structural and functional attributes with analogous compounds from the evidence:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Applications/Hazards
4-Cyclopropoxy-5-iodonicotinic acid	Nicotinic acid	4-cyclopropoxy, 5-iodo	Hypothetical: Medicinal/Agrochemical (no data)
2-Chloro-6-methylpyrimidine-4-carboxylic acid ()	Pyrimidine-carboxylic acid	2-chloro, 6-methyl	Intermediate in agrochemical synthesis; no explicit hazards noted
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone ()	Indeno-pyrazole-hydrazone	3-cyclohexyl, hydrazone linkage	Uninvestigated toxicological profile; limited safety data
Fluazifop ()	Phenoxy-propanoic acid	Trifluoromethyl-pyridinyloxy	Herbicide (ACCase inhibitor)

Key Observations:

Structural Diversity: The target compound’s nicotinic acid core differs from pyrimidine (), indeno-pyrazole (), and phenoxy-propanoic acid () scaffolds. Substituents like iodine (target) vs. chlorine () or trifluoromethyl () may confer distinct reactivity and bioactivity.

Applications :

• Unlike fluazifop, a commercial herbicide, the target compound lacks documented applications. Pyrimidine derivatives () are typically intermediates, whereas hydrazones () are understudied.

Safety and Toxicology: Both the target compound and 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone () lack comprehensive toxicological data, highlighting research gaps.

Research Findings and Data Gaps

• Synthetic Routes: No evidence details the synthesis of 4-cyclopropoxy-5-iodonicotinic acid. Comparable compounds (e.g., ) often employ nucleophilic substitution or coupling reactions.
• Biological Activity : The iodine atom in the target compound may enhance binding to biological targets (e.g., enzymes or receptors) compared to chlorine or methyl groups in analogs .

Limitations of Available Evidence